Cas no 133966-97-9 (Adenosine, 1,2-dihydro-2-oxo-1-(2-propenyl)-)
133966-97-9 structure
Product Name:Adenosine, 1,2-dihydro-2-oxo-1-(2-propenyl)-
CAS No:133966-97-9
MF:C13H17N5O5
MW:323.304582357407
CID:1234684
Update Time:2024-08-05
Adenosine, 1,2-dihydro-2-oxo-1-(2-propenyl)- Chemical and Physical Properties
Names and Identifiers
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- Adenosine, 1,2-dihydro-2-oxo-1-(2-propenyl)-
- Adenosine, 1,2-dihydro-2-oxo-1-(2-propenyl)- (9CI)
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- Inchi: 1S/C13H17N5O5/c1-2-3-17-10(14)7-11(16-13(17)22)18(5-15-7)12-9(21)8(20)6(4-19)23-12/h2,5-6,8-9,12,19-21H,1,3-4,14H2/t6-,8-,9-,12-/m1/s1
- InChI Key: DLTCUAMNLKEIBV-WOUKDFQISA-N
- SMILES: OC[C@H]1O[C@@H](N2C3C(=C(N(CC=C)C(=O)N=3)N)N=C2)[C@H](O)[C@@H]1O
Experimental Properties
- Density: 1.80±0.1 g/cm3(Predicted)
- Melting Point: 210 °C (decomp)
- Boiling Point: 546.6±60.0 °C(Predicted)
- pka: 12.81±0.70(Predicted)
Adenosine, 1,2-dihydro-2-oxo-1-(2-propenyl)- Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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